Cas no 2680794-04-9 (tert-butyl N-(5-bromo-4,6-dichloropyrimidin-2-yl)carbamate)

• Product Name: tert-butyl N-(5-bromo-4,6-dichloropyrimidin-2-yl)carbamate
• CAS No: 2680794-04-9
• MF: C₉H₁₀BrCl₂N₃O₂
• MW: 343.004599094391
• CID: 5627222
• PubChem ID: 165925511
• Update Time: 2025-05-25

tert-butyl N-(5-bromo-4,6-dichloropyrimidin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(5-bromo-4,6-dichloropyrimidin-2-yl)carbamate
• 2680794-04-9
• EN300-28297452

• Inchi： 1S/C9H10BrCl2N3O2/c1-9(2,3)17-8(16)15-7-13-5(11)4(10)6(12)14-7/h1-3H3,(H,13,14,15,16)
• InChI Key： BIYIMSYNNRLJKV-UHFFFAOYSA-N
• SMILES： BrC1C(=NC(=NC=1Cl)NC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 340.93334g/mol
• Monoisotopic Mass: 340.93334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 64.1Ų

Additional information on tert-butyl N-(5-bromo-4,6-dichloropyrimidin-2-yl)carbamate

Recent Advances in the Synthesis and Applications of tert-Butyl N-(5-Bromo-4,6-dichloropyrimidin-2-yl)carbamate (CAS: 2680794-04-9)

The compound tert-butyl N-(5-bromo-4,6-dichloropyrimidin-2-yl)carbamate (CAS: 2680794-04-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a pyrimidine core with bromo and chloro substituents, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antiviral agents. Recent studies have highlighted its role in the construction of complex molecular architectures, owing to its unique reactivity profile and ability to undergo selective functionalization.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound as a key building block in the synthesis of Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized tert-butyl N-(5-bromo-4,6-dichloropyrimidin-2-yl)carbamate as a starting material for the development of novel covalent BTK inhibitors with improved selectivity and pharmacokinetic properties. The bromo and chloro substituents on the pyrimidine ring allowed for sequential palladium-catalyzed cross-coupling reactions, enabling the rapid assembly of diverse inhibitor scaffolds.

In the realm of antiviral drug discovery, a recent patent application (WO2023051234) disclosed the use of this compound in the synthesis of broad-spectrum antiviral agents targeting RNA-dependent RNA polymerases. The electron-withdrawing nature of the halogen substituents was found to significantly influence the binding affinity of the resulting compounds to viral polymerase active sites. Molecular modeling studies revealed that derivatives of tert-butyl N-(5-bromo-4,6-dichloropyrimidin-2-yl)carbamate could effectively occupy the NTP-binding pocket of various RNA viruses.

From a synthetic chemistry perspective, innovative methodologies have been developed to further functionalize this compound. A 2024 publication in Organic Letters described a copper-catalyzed amination protocol that enables the selective replacement of the 5-bromo substituent while preserving the 4,6-dichloro groups. This advancement has opened new avenues for the efficient synthesis of pyrimidine-based drug candidates with tailored pharmacological properties.

The stability and storage conditions of tert-butyl N-(5-bromo-4,6-dichloropyrimidin-2-yl)carbamate have also been investigated in recent quality control studies. Analytical data suggests that the compound remains stable under inert atmosphere at -20°C for extended periods, making it suitable for large-scale pharmaceutical applications. However, special attention must be paid to moisture sensitivity, as hydrolysis of the carbamate moiety has been observed under humid conditions.

Looking forward, researchers anticipate expanding the applications of this compound in targeted protein degradation strategies. Preliminary results presented at the 2024 ACS National Meeting demonstrated its potential as a warhead in PROTAC (Proteolysis Targeting Chimera) design, particularly for challenging kinase targets. The multiple halogen substituents provide convenient handles for conjugation with E3 ligase ligands, while the carbamate group offers additional opportunities for structural optimization.

In conclusion, tert-butyl N-(5-bromo-4,6-dichloropyrimidin-2-yl)carbamate (CAS: 2680794-04-9) continues to prove its value as a multifunctional building block in medicinal chemistry. Its unique substitution pattern and reactivity profile make it particularly valuable for the development of next-generation therapeutics targeting various disease pathways. As synthetic methodologies advance and biological understanding deepens, we can expect to see this compound play an increasingly important role in drug discovery pipelines.